N-[4-(acetylamino)-2-methylphenyl]-2-phenylacetamide

• IUPAC Name: N-(4-acetamido-2-methylphenyl)-2-phenylacetamide
• InChI: InChI=1S/C17H18N2O2/c1-12-10-15(18-13(2)20)8-9-16(12)19-17(21)11-14-6-4-3-5-7-14/h3-10H,11H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: JBBLRGGBFJRFDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C)NC(=O)CC2=CC=CC=C2
• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol

Description

N-[4-(acetylamino)-2-methylphenyl]-2-phenylacetamide, commonly known as NAPA, is a synthetic compound that belongs to the class of amides. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.

Mechanism of Action

The mechanism of action of NAPA is not well understood, but it is believed to act through the inhibition of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins, which are involved in pain and inflammation. Additionally, NAPA has been shown to induce apoptosis in cancer cells through the activation of caspase enzymes, which are responsible for the breakdown of cellular components.
Biochemical and Physiological Effects:
NAPA has been shown to exhibit potent analgesic and anti-inflammatory effects in various animal models. It has been shown to reduce pain and inflammation by inhibiting the production of prostaglandins and other inflammatory mediators. Moreover, NAPA has been shown to induce apoptosis in cancer cells, leading to the inhibition of tumor growth and progression.

Advantages and Limitations for Lab Experiments

NAPA has several advantages for lab experiments, including its high purity, stability, and ease of synthesis. Additionally, its potent analgesic and anti-inflammatory effects make it a useful tool for studying pain and inflammation in animal models. However, NAPA has some limitations, including its relatively low solubility in water, which can limit its use in certain applications.

Future Directions

NAPA has several potential future directions, including its use as a building block for the synthesis of various polymers and materials. Additionally, its potent analgesic and anti-inflammatory effects make it a promising candidate for the development of novel painkillers. Moreover, its ability to induce apoptosis in cancer cells makes it a potential candidate for the development of anticancer agents. Further research is needed to fully understand the mechanisms of action of NAPA and its potential applications in various fields.

Synthesis Methods

NAPA can be synthesized through a multistep process involving the reaction of 4-amino-2-methylacetanilide with acetic anhydride, followed by the reaction of the resulting intermediate with phenylacetyl chloride. The final product is obtained after purification through recrystallization. The synthesis of NAPA has been optimized to increase the yield and purity of the compound, making it suitable for various applications.

Scientific Research Applications

NAPA has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit potent analgesic and anti-inflammatory properties, making it a promising candidate for the development of novel painkillers. Additionally, NAPA has been investigated for its potential use as an anticancer agent, as it has been shown to induce apoptosis in cancer cells. Moreover, NAPA has been studied for its potential applications in material science, as it can be used as a building block for the synthesis of various polymers and materials.